Cas no 2034374-32-6 (N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide)

• Product Name: N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide
• CAS No: 2034374-32-6
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5823214
• PubChem ID: 119099774
• Update Time: 2025-10-11

N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6448-0349
• N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide
• N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]-1-benzothiophene-2-carboxamide
• N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}-1-benzothiophene-2-carboxamide
• 2034374-32-6
• AKOS026688408

• Inchi： 1S/C18H19N3O2S/c22-18(17-9-13-5-1-2-7-16(13)24-17)20-14-10-19-21(11-14)12-15-6-3-4-8-23-15/h1-2,5,7,9-11,15H,3-4,6,8,12H2,(H,20,22)
• InChI Key： QFGZIOMINMHBBB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(NC1C=NN(C=1)CC1CCCCO1)=O

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.4Ų

Additional information on N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide

Comprehensive Analysis of N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide (CAS No. 2034374-32-6)

In the rapidly evolving field of medicinal chemistry, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide (CAS No. 2034374-32-6) has emerged as a compound of significant interest. This molecule, characterized by its unique benzo[b]thiophene core and tetrahydro-2H-pyran moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's pyrazol-4-yl and benzo[b]thiophene-2-carboxamide functionalities contribute to its diverse pharmacological profile. Recent studies have highlighted its relevance in targeting specific biological pathways, making it a focal point in the search for new treatments for chronic diseases. Given the growing demand for innovative small-molecule drugs, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide is increasingly being explored in academic and industrial research settings.

One of the key advantages of this compound lies in its synthetic versatility. The presence of the tetrahydro-2H-pyran ring enhances its stability and bioavailability, while the benzo[b]thiophene moiety provides a robust platform for further chemical modifications. These attributes make it an attractive candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug efficacy and safety.

In the context of current trends, the compound aligns with the rising interest in heterocyclic chemistry and small-molecule inhibitors. With the pharmaceutical industry increasingly focusing on precision medicine, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide is being investigated for its potential to address unmet medical needs. Its unique structure also positions it as a valuable tool for probing biological mechanisms, further underscoring its importance in modern drug discovery.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated multi-step organic synthesis. The incorporation of the tetrahydro-2H-pyran group requires careful optimization to ensure high yield and purity. Researchers have developed various protocols to achieve this, leveraging advances in catalysis and green chemistry to minimize environmental impact. These efforts reflect the broader shift toward sustainable practices in chemical research.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are a major target class in drug development, and the benzo[b]thiophene-2-carboxamide scaffold has shown promise in modulating their activity. Preliminary data suggest that N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide may exhibit selective binding to specific kinase isoforms, opening new avenues for therapeutic intervention.

Beyond its pharmacological potential, the compound's physicochemical properties are also noteworthy. Its moderate lipophilicity and molecular weight fall within the desirable range for drug-like molecules, as defined by Lipinski's rule of five. This enhances its suitability for oral administration, a critical factor in patient compliance and commercial viability.

In summary, N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzo[b]thiophene-2-carboxamide (CAS No. 2034374-32-6) represents a compelling example of how innovative chemical design can drive progress in medicinal chemistry. Its multifaceted applications, from kinase inhibition to SAR studies, make it a valuable asset in the quest for next-generation therapeutics. As research continues to unfold, this compound is poised to play a pivotal role in shaping the future of drug discovery.